2-(((5-Methyl-2-(3,4,5-trimethoxyphenyl)oxazol-4-yl)methyl)thio)-6-(pyridin-4-yl)pyrimidin-4-ol

• IUPAC Name: 2-[[5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-4-pyridin-4-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H22N4O5S/c1-13-17(12-33-23-26-16(11-20(28)27-23)14-5-7-24-8-6-14)25-22(32-13)15-9-18(29-2)21(31-4)19(10-15)30-3/h5-11H,12H2,1-4H3,(H,26,27,28)
• InChI Key: NYIOUIVCQUBHJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=C(C(=C2)OC)OC)OC)CSC3=NC(=CC(=O)N3)C4=CC=NC=C4
• Molecular Formula: C23H22N4O5S
• Molecular Weight: 466.5 g/mol

Description

2-(((5-Methyl-2-(3,4,5-trimethoxyphenyl)oxazol-4-yl)methyl)thio)-6-(pyridin-4-yl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C23H22N4O5S and its molecular weight is 466.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A wide range of pyrimidine derivatives have been synthesized and evaluated for their potential applications in various fields of science. For instance, the synthesis of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcases the versatility of pyrimidine compounds in medicinal chemistry. These compounds were found to exhibit cytotoxic activities against specific cancer cell lines and inhibit 5-lipoxygenase, an enzyme involved in inflammation and asthma (Rahmouni et al., 2016).

Antimicrobial Properties

Pyrimidine derivatives also demonstrate promising antimicrobial properties. The synthesis of thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety under microwave-assisted and conventional conditions revealed compounds with significant in vitro antimicrobial activity against various bacterial and fungal strains (El Azab & Abdel-Hafez, 2015).

Structural and Electronic Exploration

The structural and electronic parameters of thiopyrimidine derivatives have been thoroughly explored, highlighting their importance in the fields of nonlinear optics (NLO) and pharmacophores. Such studies provide insights into the electronic properties and potential NLO applications of pyrimidine derivatives, affirming their role in the development of new materials for optoelectronic applications (Hussain et al., 2020).

Anticancer and Antimicrobial Agents

Further research into the synthesis and molecular docking study of 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents highlights the potential of pyrimidine compounds in addressing resistance to pharmaceutical drugs. These studies underscore the role of pyrimidine derivatives in the development of novel therapeutic agents (Katariya et al., 2021).